Cas no 2137560-73-5 (3-chloro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-ylmethanamine)

• Product Name: 3-chloro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-ylmethanamine
• CAS No: 2137560-73-5
• MF: C₁₀H₁₁ClN₄O₂S
• MW: 286.737939119339
• CID: 6036302
• PubChem ID: 165472906
• Update Time: 2025-05-19

3-chloro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-ylmethanamine
• [3-chloro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-yl]methanamine
• EN300-1115646
• 2137560-73-5

• Inchi： 1S/C10H11ClN4O2S/c1-18(16,17)8-5-14-15(6-8)10-9(11)7(4-12)2-3-13-10/h2-3,5-6H,4,12H2,1H3
• InChI Key： KNGFLTNIGOHUPV-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CN=C1N1C=C(C=N1)S(C)(=O)=O)CN

Computed Properties

• Exact Mass: 286.0291245g/mol
• Monoisotopic Mass: 286.0291245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 99.2Ų

Additional information on 3-chloro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-ylmethanamine

Comprehensive Overview of 3-chloro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-ylmethanamine (CAS No. 2137560-73-5)

3-chloro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-ylmethanamine (CAS No. 2137560-73-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique pyridine core substituted with a chlorinated pyrazole moiety, making it a valuable intermediate in drug discovery and material science. Researchers are particularly interested in its methanesulfonyl group and aminomethyl functionality, which contribute to its reactivity and potential applications.

The molecular structure of 3-chloro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-ylmethanamine includes a pyridine ring with a chlorine atom at the 3-position and a 1H-pyrazole unit at the 2-position. The presence of the methanesulfonyl group enhances its solubility and stability, while the aminomethyl group offers versatile reactivity for further chemical modifications. These structural features make it a promising candidate for developing novel therapeutic agents and functional materials.

In recent years, the demand for heterocyclic compounds like 3-chloro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-ylmethanamine has surged due to their applications in medicinal chemistry and crop protection. The compound’s ability to act as a bioactive scaffold has led to its exploration in targeting enzymes and receptors involved in various diseases. Additionally, its potential as a pesticide intermediate has attracted interest from the agrochemical industry.

One of the most frequently asked questions about 3-chloro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-ylmethanamine is its synthesis route. Researchers often seek optimized methods for its preparation, including multi-step organic synthesis and catalytic reactions. The compound’s purification techniques and analytical characterization (e.g., NMR, HPLC, and mass spectrometry) are also critical topics in scientific discussions.

The pharmacological potential of 3-chloro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-ylmethanamine is another hot topic. Studies suggest its relevance in kinase inhibition and anti-inflammatory applications, aligning with the growing interest in targeted therapies. Its structure-activity relationship (SAR) is often analyzed to design derivatives with enhanced efficacy and reduced side effects.

From an industrial perspective, the market trends for CAS No. 2137560-73-5 reflect its rising importance in custom synthesis and contract research organizations (CROs). Companies specializing in fine chemicals and pharmaceutical intermediates are increasingly listing this compound in their portfolios, catering to global demand.

Environmental and regulatory compliance is another critical aspect. While 3-chloro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-ylmethanamine is not classified as hazardous, its handling and disposal must adhere to green chemistry principles. Researchers emphasize sustainable synthesis methods to minimize waste and energy consumption.

In conclusion, 3-chloro-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridin-4-ylmethanamine (CAS No. 2137560-73-5) is a multifaceted compound with broad applications in drug development, agrochemicals, and material science. Its unique structure and reactivity continue to inspire innovation, making it a subject of ongoing research and commercial interest.